Cas no 717879-44-2 (Benzoic acid,2-amino-4-(1,1-dimethylethyl)-, methyl ester)

• Product Name: Benzoic acid,2-amino-4-(1,1-dimethylethyl)-, methyl ester
• CAS No: 717879-44-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 558292
• PubChem ID: 45089764
• Update Time: 2025-07-16

Benzoic acid,2-amino-4-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-(1,1-dimethylethyl)-, methyl ester
• Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester (9CI)
• Methyl 2-amino-4-(tert-butyl)benzoate
• Methyl 2-amino-4-(2-methyl-2-propanyl)benzoate
• 717879-44-2
• SCHEMBL16418929
• METHYL 2-AMINO-4-TERT-BUTYLBENZOATE
• EN300-6509906

• Inchi： 1S/C12H17NO2/c1-12(2,3)8-5-6-9(10(13)7-8)11(14)15-4/h5-7H,13H2,1-4H3
• InChI Key： YAUGMNFUXAUDGZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid,2-amino-4-(1,1-dimethylethyl)-, methyl ester

Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester (CAS No. 717879-44-2): A Comprehensive Overview

Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester (CAS No. 717879-44-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety, an amino group, and a tert-butyl substituent. These structural features contribute to its diverse applications in both academic and industrial settings.

The chemical formula of Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester is C₁₃H₁₉NO₃. Its molecular weight is approximately 233.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and substitution processes. The synthesis route often involves the reaction of benzoic acid with tert-butylamine and methanol under controlled conditions to form the desired product.

In recent years, Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester has been the subject of extensive research due to its potential applications in various fields. One of the most notable areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's amino and ester functionalities make it a versatile building block for the development of new drugs with improved pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the role of Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This finding has opened new avenues for the development of more effective treatments for inflammatory diseases.

Beyond pharmaceutical applications, Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester has also shown promise in materials science. Its unique chemical properties make it a valuable component in the formulation of advanced polymers and coatings. For instance, a recent study published in the Journal of Polymer Science explored the use of this compound as a cross-linking agent in polymer networks. The results indicated that the inclusion of Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester significantly enhanced the mechanical strength and thermal stability of the resulting materials.

The physical properties of Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In terms of safety and handling, it is important to note that while Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The environmental impact of Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester is another area of ongoing research. Studies have shown that the compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, it is crucial to dispose of any waste containing this compound according to local environmental regulations to minimize potential ecological risks.

In conclusion, Benzoic acid, 2-amino-4-(1,1-dimethylethyl)-, methyl ester (CAS No. 717879-44-2) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits of this compound, its importance in both academic and practical contexts is likely to grow further.